BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Health and
Safety of Triallyl Aconitate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Aconitic acid, triallyl ester

Cat. No.: B078717

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. All information provided must be carefully evaluated in the context of specific
laboratory and manufacturing conditions. A comprehensive risk assessment should be
conducted before handling triallyl aconitate.

Executive Summary

Triallyl aconitate is a chemical compound for which there is a significant lack of publicly
available health and safety information. This guide provides the limited available data for triallyl
aconitate and presents a more detailed analysis of the structurally related compound, triallyl
isocyanurate, to offer a potential, albeit indirect, frame of reference for safety considerations. It
is imperative to note that the data for triallyl isocyanurate should not be directly extrapolated to
triallyl aconitate due to differences in their chemical structures and potential toxicological
profiles. The significant data gaps for triallyl aconitate underscore the need for comprehensive
toxicological testing to establish a reliable safety profile.

Triallyl Aconitate: Known Information

Currently, detailed toxicological data, including acute toxicity, skin and eye irritation,
sensitization, mutagenicity, carcinogenicity, and reproductive toxicity for triallyl aconitate, is not
available in the public domain. The information is limited to its chemical identity and some

physical properties.

Chemical and Physical Properties of Triallyl Aconitate
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A summary of the available physical and chemical data for triallyl aconitate (CAS RN: 13675-

27-9) is presented in Table 1.

Property Value Reference
Molecular Formula C15H1806 [1]
Molecular Weight 294.303 g/mol [1]
Boiling Point 108°C at 0.1 mm Hg [1]
Density 1.109 g/cm3 [1]
Refractive Index 1.484 [1]
Flash Point 166.7°C [1]

Surrogate Analysis: Triallyl Isocyanurate

Due to the lack of data for triallyl aconitate, this section provides an in-depth look at the health

and safety information for triallyl isocyanurate (CAS RN: 1025-15-6). This compound shares

the triallyl functional group, which may provide some insight into potential hazards. However,

the core structures (aconitate vs. isocyanurate) are different, which will significantly influence

their biological activities.

GHS Classification of Triallyl Isocyanurate

Triallyl isocyanurate is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:
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Hazard Class

Hazard Category

Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute toxicity, Dermal Category 4 )
skin
N o H373: May cause damage to
Specific target organ toxicity —
Category 2 organs through prolonged or

repeated exposure

repeated exposure

Hazardous to the aquatic

Category Chronic 2

environment, long-term hazard

H411: Toxic to aquatic life with

long lasting effects

Source: Echemi.com[2], PubChem

Toxicological Data for Triallyl Isocyanurate

A summary of the available quantitative toxicological data for triallyl isocyanurate is presented

in Table 2.
Test Species Route Value Reference
LD50 Rat Oral 1 g/kg [3]
LD50 Rat Oral ~1000 mg/kg [4]
Oryzias latipes
LC50 (96h) _ - > 100 mg/L [2]
(Fish)
Daphnia magna
EC50 (48h) (Aquatic - 340 mg/L [2]
Invertebrate)
Pseudokirchnerie
EC50 (72h) lla subcapitata - > 100 mg/L [2]
(Algae)
EC10 (3h) Activated sludge - > 1000 mg/L [2]
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Handling and Storage of Triallyl Isocyanurate

Handling:

Handle in a well-ventilated place.

Wear suitable protective clothing, including chemical-impermeable gloves.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge.[2]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Store apart from foodstuff containers or incompatible materials.[2]

Experimental Protocols for Triallyl Isocyanurate (as
cited in literature)

While detailed, step-by-step experimental protocols are not fully described in the provided
search results, the following information regarding toxicological testing of triallyl isocyanurate
was found:

¢ Acute Oral LD50 Study in Rats: An acute oral toxicity study in rats was conducted to
determine the LD50 value.[4]

¢ Ocular Irritancy Test in Rabbits: An eye irritancy test was performed on rabbits.[4]
o Skin Irritation Study in Rabbits: A dermal irritation study was conducted on rabbits.[4]

The specific methodologies for these studies (e.g., OECD guidelines followed, number of
animals, observation periods) are not detailed in the provided search results.
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Hazard Assessment Workflow

In the absence of specific toxicological data for a compound like triallyl aconitate, a structured
hazard assessment workflow is crucial. The following diagram illustrates a logical approach to
evaluating chemical safety based on available information and surrogate data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aconitate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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